Cas no 1245648-17-2 ((R)-tert-Butyl (tetrahydro-2H-pyran-3-yl)carbamate)

• Product Name: (R)-tert-Butyl (tetrahydro-2H-pyran-3-yl)carbamate
• CAS No: 1245648-17-2
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• MDL: MFCD17677291
• CID: 1035151
• PubChem ID: 68264523
• Update Time: 2025-04-20

(R)-tert-Butyl (tetrahydro-2H-pyran-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl (tetrahydro-2H-pyran-3-yl)carbamate
• tert-butyl N-[(3R)-oxan-3-yl]carbamate
• (R)-tert-butyl tetrahydro-2H-pyran-3-ylcarbamate
• AK130051
• KB-03470
• KB-210472
• (R)-(Tetrahydro-pyran-3-yl)-carbamic acid tert-butyl ester
• SCHEMBL12439636
• DTXSID10738185
• tert-butyl (R)-(tetrahydro-2H-pyran-3-yl)carbamate
• 1245648-17-2
• (R)-tert-Butyl(tetrahydro-2H-pyran-3-yl)carbamate
• DB-223492
• tert-Butyl (3R)-oxan-3-ylcarbamate
• (R)-3-(Boc-amino)-tetrahydropyran

• MDL： MFCD17677291
• Inchi： 1S/C10H19NO3/c1-10(2,3)14-9(12)11-8-5-4-6-13-7-8/h8H,4-7H2,1-3H3,(H,11,12)/t8-/m1/s1
• InChI Key： IVRNZSUSBWOSMV-MRVPVSSYSA-N
• SMILES： O1CCC[C@H](C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.6Ų